Cas no 2060523-84-2 ((3E)-3-(ethoxymethylidene)-1,1-difluoropentan-2-one)

• Product Name: (3E)-3-(ethoxymethylidene)-1,1-difluoropentan-2-one
• CAS No: 2060523-84-2
• MF: C₈H₁₂F₂O₂
• MW: 178.176489830017
• MDL: MFCD30500174
• CID: 5222457
• PubChem ID: 125456587
• Update Time: 2025-06-14

(3E)-3-(ethoxymethylidene)-1,1-difluoropentan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone, 3-(ethoxymethylene)-1,1-difluoro-
• (3E)-3-(ethoxymethylidene)-1,1-difluoropentan-2-one

• MDL： MFCD30500174
• Inchi： 1S/C8H12F2O2/c1-3-6(5-12-4-2)7(11)8(9)10/h5,8H,3-4H2,1-2H3
• InChI Key： LBOXRQZQZFPOQP-UHFFFAOYSA-N
• SMILES： C(F)(F)C(=O)C(=COCC)CC

Additional information on (3E)-3-(ethoxymethylidene)-1,1-difluoropentan-2-one

Research Brief on (3E)-3-(ethoxymethylidene)-1,1-difluoropentan-2-one (CAS: 2060523-84-2): Recent Advances and Applications

The compound (3E)-3-(ethoxymethylidene)-1,1-difluoropentan-2-one (CAS: 2060523-84-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluorinated and ethoxymethylidene functional groups, has shown promising potential in various applications, including drug discovery, agrochemical development, and material science. Recent studies have focused on its synthesis, reactivity, and biological activity, providing valuable insights into its utility as a versatile building block for more complex chemical entities.

One of the key areas of interest is the role of (3E)-3-(ethoxymethylidene)-1,1-difluoropentan-2-one in medicinal chemistry. Researchers have explored its potential as a precursor for the synthesis of fluorinated heterocycles, which are increasingly important in the development of new pharmaceuticals. The presence of fluorine atoms in the molecule enhances its metabolic stability and bioavailability, making it an attractive candidate for drug design. Recent publications have highlighted its use in the synthesis of novel antiviral and anticancer agents, with preliminary studies indicating promising activity against specific molecular targets.

In addition to its pharmaceutical applications, (3E)-3-(ethoxymethylidene)-1,1-difluoropentan-2-one has been investigated for its utility in agrochemicals. The compound's unique chemical properties make it a potential candidate for the development of new pesticides and herbicides. Studies have demonstrated its effectiveness in inhibiting key enzymes in plant pathogens, suggesting its potential as a lead compound for further optimization. The agrochemical industry is particularly interested in its environmental profile, with ongoing research aimed at assessing its biodegradability and ecological impact.

The synthesis of (3E)-3-(ethoxymethylidene)-1,1-difluoropentan-2-one has also been a focal point of recent research. Advances in catalytic methods and green chemistry have enabled more efficient and sustainable production of this compound. Researchers have reported improved yields and selectivity using novel catalysts and reaction conditions, reducing the environmental footprint of its synthesis. These developments are critical for scaling up production and ensuring the compound's availability for further research and industrial applications.

Looking ahead, the future of (3E)-3-(ethoxymethylidene)-1,1-difluoropentan-2-one appears promising, with ongoing studies exploring its potential in new therapeutic areas and industrial applications. Collaborative efforts between academia and industry are expected to drive further innovations, leveraging the compound's unique properties to address unmet needs in healthcare and agriculture. As research progresses, the compound's full potential is likely to be unlocked, solidifying its role as a valuable tool in chemical biology and pharmaceutical sciences.